![molecular formula C14H25N3O4 B2795336 methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate CAS No. 2034564-98-0](/img/structure/B2795336.png)
methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of tetrahydro-2H-pyran , which is a type of organic compound known as a heterocyclic compound. Tetrahydro-2H-pyran is a six-membered ring with five carbon atoms and one oxygen atom . The “methyl” groups are -CH3 groups attached to the molecule, and the “ureido” group refers to a functional group with the general structure R1R2N-CO-NR3R4 .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without specific data, it’s difficult to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups .Scientific Research Applications
Solid Form Selection in Pharmaceutical Development
A study by Kojima et al. (2008) focused on the solid form selection of a zwitterionic pharmaceutical compound, leading to the identification of stable forms and hydrates. This research is crucial for understanding the chemical stability and physical properties of pharmaceutical compounds, aiding in the selection of solid forms suitable for further development based on stability and manufacturability criteria (Kojima et al., 2008).
Cancer Treatment Research
Another study presented an Aurora kinase inhibitor as a potential therapeutic agent for treating cancer. This compound inhibits Aurora A, suggesting its usefulness in cancer therapy (ロバート ヘンリー,ジェームズ, 2006).
Novel Compound Synthesis
Matulevičiūtė et al. (2021) developed and synthesized a series of novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as heterocyclic amino acids, showcasing the synthetic versatility of compounds related to methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate. These compounds serve as building blocks for further chemical and pharmacological research (Matulevičiūtė et al., 2021).
Molecular Structure and Reaction Studies
Richter et al. (2009) reported on the synthesis of a compound with a 1-methyl-1H-pyrazol-5-yl substituent, contributing to the understanding of molecular structures and potential applications in developing new chemical entities (Richter et al., 2009).
Properties
IUPAC Name |
methyl 4-[(oxan-4-ylcarbamoylamino)methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25N3O4/c1-20-14(19)17-6-2-11(3-7-17)10-15-13(18)16-12-4-8-21-9-5-12/h11-12H,2-10H2,1H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOPNHRFOVVXJAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)NC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.